N-(3,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
Description
N-(3,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. DFP-10825 belongs to the class of sulfonamide compounds and has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties.
Scientific Research Applications
Catalysts in Chemical Reactions
“N-(3,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide” has been used in the study of Blatter radicals . The compound was prepared through oxidation of the corresponding amidrazones . It was found to have significant effects on the structural, redox, and magnetic properties of Blatter radicals .
Inhibition of Enzymes and Signaling Pathways
The compound is believed to inhibit various enzymes and signaling pathways. For instance, it has been shown to inhibit the activity of protein kinase C, which plays a role in cell growth and differentiation. It also inhibits the activity of cyclooxygenase-2, which is involved in inflammation.
Antiviral Properties
“N-(3,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide” has been shown to inhibit the replication of the hepatitis C virus. This suggests potential applications in the development of antiviral therapies.
Anti-inflammatory Properties
The compound has anti-inflammatory properties, as evidenced by its ability to inhibit cyclooxygenase-2. This enzyme is involved in inflammation, suggesting that the compound could be used in the development of anti-inflammatory drugs.
Antitumor Properties
“N-(3,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide” has been shown to induce apoptosis, or programmed cell death, in cancer cells. This suggests potential applications in cancer research and the development of antitumor drugs.
Agricultural Applications
In plants, “N-(3,4-difluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide” has been shown to promote stem elongation and increase fruit yield. This suggests potential applications in agriculture, particularly in crop production.
properties
IUPAC Name |
N-(3,4-difluorophenyl)-1,3-dimethylpyrazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2N3O2S/c1-7-11(6-16(2)14-7)19(17,18)15-8-3-4-9(12)10(13)5-8/h3-6,15H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATFYDNSGKLEZDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1S(=O)(=O)NC2=CC(=C(C=C2)F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>43.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49724541 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(pyrrolidin-1-ylsulfonyl)-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2680895.png)
![N-benzyl-N-methyl-5-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinamine](/img/structure/B2680897.png)
![3-(6-Methylimidazo[2,1-b]thiazol-3-yl)-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)propan-1-one](/img/structure/B2680902.png)
![N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-[bis(2-methylpropyl)sulfamoyl]benzamide](/img/structure/B2680909.png)
![N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-5-fluorobenzo[b]thiophene-2-carboxamide](/img/structure/B2680911.png)
![N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-((4-fluorophenyl)sulfonyl)butanamide](/img/structure/B2680914.png)